Boc-(S)-3-Amino-4-(3-fluorophenyl)butyric acid
Overview
Description
Boc-(S)-3-Amino-4-(3-fluorophenyl)butyric acid, also known as Boc-SAF-OH, is an amino acid derivative used in organic synthesis. It is widely used as a protecting group in peptide synthesis, as a building block in the synthesis of pharmaceuticals, and as a reagent in medicinal chemistry. Boc-SAF-OH is a chiral molecule, with the “S” enantiomer being the most abundant form. This molecule is also known as (S)-Boc-SAF-OH, (S)-3-amino-4-(3-fluorophenyl)butyric acid, and (S)-Boc-Amino-Fluorophenylbutyric acid.
Scientific Research Applications
Synthesis and Structural Analysis
- Boc-(S)-3-Amino-4-(3-fluorophenyl)butyric acid, a derivative of amino-3-fluorophenyl boronic acid, is synthesized through a process involving amine protection, lithium-bromine exchange, and acidic hydrolysis. This compound is used for constructing glucose-sensing materials due to its special properties when attached to polymers, and its low boronic acid pKa value facilitates this application (Das, Alexeev, Sharma, Geib, & Asher, 2003).
Chemical Modification and Peptide Synthesis
- The compound plays a role in N-tert-butoxycarbonylation of amines, a key process in synthesizing N-Boc-protected amino acids, crucial for peptide synthesis. This process is known for its efficiency and selectivity, particularly in creating chiral amino alcohols and esters (Heydari, Shiroodi, Hamadi, Esfandyari, & Pourayoubi, 2007).
Development of Fluorinated Amino Acids
- In the synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid, a variant of this compound, the compound is developed as a new fluorinated heterocyclic amino acid with potential in medicinal chemistry. This involves multiple steps including bromofluorination, reduction, and oxidation (Van Hende, Verniest, Deroose, Thuring, Macdonald, & de Kimpe, 2009).
Applications in Surface Chemistry
- The compound is also utilized in creating amine-terminated monolayers on carbon. This involves electrografting aminophenyl and aminomethylphenyl monolayers from diazonium ions using a protection-deprotection strategy, where Boc groups play a crucial role. Such monolayers are significant in surface chemistry for their applications in electrochemical coupling reactions (Lee, Leroux, Hapiot, & Downard, 2015).
Study of Thermal Decomposition
- The thermal decomposition processes of similar compounds, like Boc-p-fluoro-phenylalanine, have been studied to understand their behavior under thermal stress, which is vital for their practical applications in various chemical processes (Cai, Chen, Zhang, Jia, Qian, Ruan, & Duan, 2000).
Safety and Hazards
While specific safety and hazard information for “Boc-(S)-3-Amino-4-(3-fluorophenyl)butyric acid” was not found, it’s important to handle all chemicals with care. For similar compounds, safety data sheets recommend avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
The future directions for “Boc-(S)-3-Amino-4-(3-fluorophenyl)butyric acid” and similar compounds could involve their use in the development of new drugs and drug delivery devices, particularly as boron-carriers suitable for neutron capture therapy . They could also be used in the design of new materials for optoelectronics .
Properties
IUPAC Name |
(3S)-4-(3-fluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20FNO4/c1-15(2,3)21-14(20)17-12(9-13(18)19)8-10-5-4-6-11(16)7-10/h4-7,12H,8-9H2,1-3H3,(H,17,20)(H,18,19)/t12-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKVPDNJRPDEQCZ-LBPRGKRZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC(=CC=C1)F)CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC1=CC(=CC=C1)F)CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20FNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901148399 | |
Record name | (βS)-β-[[(1,1-Dimethylethoxy)carbonyl]amino]-3-fluorobenzenebutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901148399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
270596-51-5 | |
Record name | (βS)-β-[[(1,1-Dimethylethoxy)carbonyl]amino]-3-fluorobenzenebutanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=270596-51-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (βS)-β-[[(1,1-Dimethylethoxy)carbonyl]amino]-3-fluorobenzenebutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901148399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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